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Compound of Interest

Compound Name: Ribociclib-d8

Cat. No.: B12402825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and

methodologies related to Ribociclib-d8, a deuterated internal standard crucial for the accurate

quantification of the cyclin-dependent kinase 4/6 (CDK4/6) inhibitor, Ribociclib. While a

singular, complete Certificate of Analysis for Ribociclib-d8 is not publicly available, this

document synthesizes key analytical parameters and experimental protocols from various

sources to serve as a detailed reference.

Quantitative Data Summary
The following tables summarize the essential quantitative information for Ribociclib-d8 and its

non-labeled counterpart, Ribociclib, as found in public documentation.
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Identifier Value Source

Chemical Name

7-Cyclopentyl-N,N-dimethyl-2-

((5-(piperazin-1-yl-

2,2,3,3,5,5,6,6-d8)pyridin-2-

yl)amino)-7H-pyrrolo[2,3-

d]pyrimidine-6-carboxamide

[1]

Molecular Formula C23H22D8N8O Inferred

Molecular Weight 442.6 g/mol [1]

Appearance Pale Brown Solid [2]

Deuterium Purity

Not explicitly stated for d8, but

99% for D6-Ribociclib and

98.7% for D8-abemaciclib are

cited as examples of isotopic

purity for similar compounds.

[3]

Compound Precursor Ion (m/z) Product Ion (m/z) Source

Ribociclib 435.2 252.1 [4]

Ribociclib-d6 441.2 252.1 [4]

Ribociclib (alternative) 435.0 322.0 [5]

Experimental Protocols
The quantification of Ribociclib in biological matrices is typically performed using Liquid

Chromatography with tandem mass spectrometry (LC-MS/MS), where Ribociclib-d8 serves as

an internal standard. Below are detailed methodologies synthesized from published research.

LC-MS/MS Method for Quantification in Human Plasma
This method is adapted from protocols for the therapeutic monitoring of Ribociclib.

Sample Preparation:
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Stock solutions of Ribociclib and Ribociclib-d8 (as an internal standard) are prepared.

For instance, a stock solution of Ribociclib can be made at 2 mg/mL in methanol.[3]

Working solutions for calibration curves and quality controls are prepared by diluting the

stock solutions in methanol.[3]

Plasma samples are subjected to protein precipitation. An internal standard working

solution is used for this precipitation step.[3]

Chromatographic Conditions:

Column: A C18 column (e.g., 50 x 4.6 mm, 3 µm) is often used.[5]

Mobile Phase: A common mobile phase consists of a mixture of acetonitrile and a buffer

like 10 mM ammonium acetate, often in a gradient or isocratic elution.[5]

Flow Rate: A typical flow rate is around 0.7 mL/min.[5]

Injection Volume: 10 µL.[5]

Mass Spectrometric Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).[5]

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Ribociclib: m/z 435.2 → 252.1[4]

d6-Ribociclib (as a proxy for d8): m/z 441.2 → 252.1[4]

Ionization Source Temperature: Approximately 300°C.[5]

Capillary Voltage: Around 5,000 V.[5]

Method Validation Parameters
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Analytical methods for Ribociclib are validated according to regulatory guidelines (e.g., ICH

M10). Key validation parameters include:

Linearity: The method demonstrates linearity over a specific concentration range. For

example, one method showed linearity from 5 to 100 ng/mL with a correlation coefficient (R²)

of 0.9991.[4][5] Another established a range of 120–6000 ng/mL.[3]

Accuracy and Precision: The accuracy and precision of quality control samples should be

within acceptable limits (typically ±15%).[4]

Selectivity and Specificity: The method should be free from interference from endogenous

matrix components.

Matrix Effect: The effect of the biological matrix on the ionization of the analyte and internal

standard should be assessed and minimized.

Stability: The stability of Ribociclib in the biological matrix is evaluated under various

conditions, including bench-top, freeze-thaw cycles, and long-term storage.[4]

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the general workflow for the analysis of Ribociclib using an

internal standard like Ribociclib-d8 and the signaling pathway it targets.
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Analytical workflow for Ribociclib quantification.
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Simplified signaling pathway of Ribociclib's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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